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Compound of Interest

Compound Name:
2-(2-Acetamidophenoxy)acetic

acid

Cat. No.: B1296907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 2-(2-Acetamidophenoxy)acetic acid. The information herein is compiled from

available safety data sheets of analogous compounds, chemical databases, and general

laboratory safety guidelines.

Section 1: Physicochemical and Hazard Information
2-(2-Acetamidophenoxy)acetic acid is a solid organic compound. A summary of its known

and predicted physicochemical properties and hazard classifications is presented below.

Table 1: Physicochemical Properties of 2-(2-Acetamidophenoxy)acetic acid
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Property Value Source

Molecular Formula C₁₀H₁₁NO₄ Sigma-Aldrich

Molecular Weight 209.2 g/mol Sigma-Aldrich

Physical Form Solid Sigma-Aldrich[1]

Purity 95% Sigma-Aldrich[1]

Computed XLogP3 0.8 PubChem

Computed pKa 3.63 (strongest acidic) PubChem

Table 2: GHS Hazard Classification

Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed
Warning GHS07

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
Warning GHS07

Serious Eye

Damage/Eye

Irritation

2A

H319: Causes

serious eye

irritation

Warning GHS07

Specific target

organ toxicity —

single exposure

3

H335: May

cause respiratory

irritation

Warning GHS07

Source: Sigma-Aldrich[1], PubChem

Section 2: Personal Protective Equipment (PPE)
To ensure personal safety when handling 2-(2-Acetamidophenoxy)acetic acid, the following

personal protective equipment is mandatory.
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Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

approved eye protection. A

face shield may be required for

larger quantities or when there

is a risk of splashing.

Protects against eye irritation

or serious eye damage from

dust or splashes.

Skin Protection

Impervious clothing, such as a

lab coat. Handle with

chemically resistant gloves

(e.g., nitrile rubber) that have

been inspected prior to use.

Prevents skin contact which

can cause irritation.

Respiratory Protection

If exposure limits are exceeded

or if irritation is experienced,

use a full-face respirator with

an appropriate cartridge. Work

in a well-ventilated area,

preferably in a chemical fume

hood.

Minimizes inhalation of dust,

which can cause respiratory

tract irritation.

Section 3: Experimental Protocols
Safe Handling Protocol
Adherence to the following workflow is critical for the safe handling of 2-(2-
Acetamidophenoxy)acetic acid.
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Preparation

Handling

Post-Handling

Work in a well-ventilated area
(Chemical Fume Hood)

Don appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Gather all necessary equipment
and reagents

Carefully weigh the solid
- Avoid generating dust

Proceed to handling

Dissolve in an appropriate solvent
- Use a closed container

Decontaminate work surfaces

After experiment

Dispose of waste in a
labeled hazardous waste container

Remove PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Safe handling workflow for 2-(2-Acetamidophenoxy)acetic acid.
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Storage Protocol
Proper storage is crucial to maintain the integrity of the compound and ensure safety.

Storage Condition: Store in a tightly sealed container in a dry, well-ventilated place at room

temperature.[1]

Incompatible Materials: Based on the functional groups (carboxylic acid, amide, phenyl

ether), avoid storage with strong oxidizing agents, strong bases, and strong acids.

Carboxylic acids can react exothermically with bases.

Amides can be hydrolyzed by strong acids and bases.

Ethers can form explosive peroxides upon prolonged exposure to air and light. Although

this is more common with liquid ethers, it is a potential consideration.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing

dust and contact with skin and eyes. Wear the appropriate PPE as outlined in Table 3.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up:

For small spills, carefully sweep up the solid material, avoiding dust generation.

Place the collected material into a suitable, labeled container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

First Aid Measures
Table 4: First Aid Procedures
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Exposure Route First Aid Instructions

Inhalation
Move the victim to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Source: Inferred from SDS of analogous compounds.

Section 4: Reactivity and Disposal
Reactivity Profile

Chemical Stability: Stable under recommended storage conditions.

Reactivity:

As a carboxylic acid, it can react with bases to form salts and with alcohols to form esters.

It may react with active metals to produce hydrogen gas.

The amide functional group can be hydrolyzed under acidic or basic conditions.

The phenyl ether group is generally stable but can undergo cleavage under harsh

conditions.

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products may include carbon oxides (CO, CO₂) and nitrogen oxides (NOx).

Disposal Protocol
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All waste containing 2-(2-Acetamidophenoxy)acetic acid must be treated as hazardous

chemical waste.

Waste Collection:

Collect all waste materials, including unused compound, reaction byproducts, and

contaminated items (e.g., filter paper, pipette tips, gloves), in a designated and clearly

labeled hazardous waste container.

The container must be compatible with the chemical and securely sealed.

Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "2-(2-
Acetamidophenoxy)acetic acid".

List all components of the waste mixture, including solvents.

Storage of Waste:

Store the waste container in a designated satellite accumulation area.

Ensure the storage area is secure and away from incompatible materials.

Disposal:

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

department or a licensed professional waste disposal service.

Do not dispose of this chemical down the drain or in the regular trash. Offer surplus and

non-recyclable solutions to a licensed disposal company.[1]

Disclaimer: This document is intended as a guide for trained laboratory personnel. All

procedures should be conducted in accordance with your institution's safety policies and

regulations. Always consult the most up-to-date Safety Data Sheet (SDS) for the specific

chemical you are using.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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